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OK-432 is a lyophilized preparation of a low-virulence Su strain of Streptococcus pyogenes (Group A) that

has been inactivated with penicillin G and heat [1] [2]. It was originally developed as an anticancer agent and

approved in Japan in 1975 [3]. It is also known by the name Picibanil [4] [2].

The table below summarizes its fundamental characteristics:

Attribute Description

Source Low-virulence Su strain of Streptococcus pyogenes (Group A) [1] [2]

Preparation Lyophilized, inactivated with benzylpenicillin G (penicillin G) [5] [2]

Key Property Biological Response Modifier (Immunostimulant) [3] [6]

Initial Approval Approved in Japan as an anticancer agent in 1975 [3]

Other Name Picibanil [4]

Mechanisms of Action

OK-432 exerts its effects through a potent, multi-faceted stimulation of the immune system. The schematic

illustrates the core immunomodulatory pathway:
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OK-432 immunomodulatory pathway involves TLR4 binding, cell activation, and cytokine release

Innate Immunity Activation: OK-432 acts as a pathogen-associated molecular pattern (PAMP),
binding to the Toll-like receptor 4 (TLR4)-MD2 complex on antigen-presenting cells [3]. This triggers

an innate immune response.
Immunological Cell Activation: TLR4 signaling leads to the activation of various immune cells, most

notably inducing the maturation of Dendritic Cells (DCs), which are pivotal for initiating adaptive
immunity [3]. It also augments the activity of Natural Killer (NK) cells and Cytotoxic T lymphocytes

[3] [1].
Cytokine Induction: A key mechanism is the induction of a broad spectrum of cytokines. Treatment

with OK-432 stimulates the production of interferons (IFN-α, β, γ), tumor necrosis factor-alpha
(TNF-α), interleukins (IL-1β, IL-2), and others [3] [6] [7]. This "cytokine storm" creates a pro-

inflammatory, anti-tumor environment.
Sclerosing Effect (For LMs): When injected into lymphatic macrocysts, OK-432 incites a localized
inflammatory reaction. This causes adhesion, thickening, and eventual fibrosis and collapse of the
cyst walls, leading to the regression of the lesion [2] [8].

Clinical Applications and Evidence
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OK-432's primary clinical applications leverage its immunostimulatory and sclerosing properties, supported

by decades of research.

Application Area Specific Use & Evidence Key Findings & Efficacy

Lymphatic
Malformations
(LMs)

First-line sclerotherapy for
macrocystic LMs [2] [8].

Superior results in macrocystic vs.

microcystic/mixed LMs [2]. A study of
11 pediatric patients showed complete
regression in 6 and marked
regression in 4 [8].

Oncology
Immunotherapy

Adjuvant immunomodulator [3] [6]
[7]. A 1997 Phase IB trial in high-risk
melanoma patients demonstrated
reversal of cancer-related deficits in

IFN-γ and IL-1 production [6] [7].

Pleurodesis Management of malignant pleural
effusions, spontaneous
pneumothorax, and post-operative
air leaks/chylothorax [5] [9].

Effectively manages air

leaks/chylothorax post-lobectomy [9]. A
2025 study confirmed its efficacy for

these complications but found no
significant impact on long-term lung
cancer survival [9].

Experimental Protocols and Methodology

For researchers, key methodological details from clinical studies provide a foundation for experimental

design.

Sclerotherapy for Lymphatic Malformations [2]:

Administration: Intralesional injection via direct visualization or ultrasound guidance, typically under
general anesthesia.

Dosage/Preparation: A common preparation is 0.1 mg of OK-432 dissolved in 10 mL of saline
solution.

Procedure: The cystic fluid is aspirated first, followed by injection of the sclerosant. For large cysts,
an indwelling catheter may be used for sequential injection and drainage over several days.
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Immunotherapy Clinical Trial Dosing [6] [7]:

A Phase IB trial in melanoma patients established a regimen of 1 to 20 KE (Klinische
Einheit/Clinical Unit) of OK-432.

The agent was administered intradermally (ID) twice weekly for 3 months.
The maximal tolerable dosage was identified in a prior Phase IA study as 30 KE, with dose-limiting

toxicity being cutaneous reactions.

Safety and Tolerability Profile

OK-432 is generally considered safe, with most adverse effects being mild and transient [2].

Category Details

Common Side Effects Local inflammatory responses: pain, swelling, redness, and fever [5] [2].

Less Common &
Serious Adverse
Events

SIADH (syndrome of inappropriate antidiuretic hormone secretion) causing

severe hyponatremia, reported after intrapleural administration [5].
Hemolytic anemia of suspected immune origin [5]. Severe inflammatory
reaction/bleeding when used in periorbital lesions [5].

Contraindications Not FDA-approved in the United States [2]. Use with extreme caution or

avoidance in eye lesions due to risk of severe inflammation and bleeding
[5].

Current Research and Future Directions

Research continues to explore the full potential of OK-432, particularly in harnessing its immunomodulatory

power.

Dendritic Cell Therapy: OK-432 is investigated as a useful adjuvant in DC-based anticancer
immunotherapy due to its ability to induce DC maturation. Clinical studies combining DC therapy

with OK-432 are ongoing [3].
Oncology: While its efficacy in managing complications like pleural effusion is clear, recent research

(2025) indicates that its use for pleurodesis after lung cancer surgery does not significantly
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improve long-term survival outcomes, suggesting a need to better understand and potentially

optimize its immunotherapeutic application [9].

In summary, OK-432 (Picibanil) serves as a powerful tool for macrophage cyst ablation and an intriguing

immunomodulator. Its well-defined mechanism of action and strong clinical profile make it a subject of

continued scientific interest.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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